Cas no 2580184-29-6 (2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro-)
2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro-
- 2580184-29-6
- 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid
- EN300-27732427
-
- Inchi: 1S/C6H7F2NO3/c7-6(8)3-4(6)12-1-2(9-3)5(10)11/h2-4,9H,1H2,(H,10,11)
- InChI Key: JEDDJLAIWYHZFY-UHFFFAOYSA-N
- SMILES: C12C(C1(F)F)NC(C(O)=O)CO2
Computed Properties
- Exact Mass: 179.03939941g/mol
- Monoisotopic Mass: 179.03939941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.59±0.1 g/cm3(Predicted)
- Boiling Point: 308.7±42.0 °C(Predicted)
- pka: 1.51±0.40(Predicted)
2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27732427-0.05g |
7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid |
2580184-29-6 | 95.0% | 0.05g |
$2454.0 | 2025-03-19 | |
| Enamine | EN300-27732427-0.1g |
7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid |
2580184-29-6 | 95.0% | 0.1g |
$2571.0 | 2025-03-19 | |
| Enamine | EN300-27732427-0.25g |
7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid |
2580184-29-6 | 95.0% | 0.25g |
$2687.0 | 2025-03-19 | |
| Enamine | EN300-27732427-0.5g |
7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid |
2580184-29-6 | 95.0% | 0.5g |
$2804.0 | 2025-03-19 | |
| Enamine | EN300-27732427-1.0g |
7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid |
2580184-29-6 | 95.0% | 1.0g |
$2921.0 | 2025-03-19 | |
| Enamine | EN300-27732427-2.5g |
7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid |
2580184-29-6 | 95.0% | 2.5g |
$5724.0 | 2025-03-19 | |
| Enamine | EN300-27732427-5.0g |
7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid |
2580184-29-6 | 95.0% | 5.0g |
$8470.0 | 2025-03-19 | |
| Enamine | EN300-27732427-10.0g |
7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid |
2580184-29-6 | 95.0% | 10.0g |
$12560.0 | 2025-03-19 |
2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro-
2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro
The compound with CAS No 2580184-29-6, known as 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro, is a highly specialized organic molecule with a unique bicyclic structure and fluorinated carboxylic acid functionality. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure is characterized by a bicyclo[4.1.0]heptane framework with an oxygen atom at position 2 and a nitrogen atom at position 5, along with two fluorine atoms at position 7 and a carboxylic acid group at position 4.
Recent studies have highlighted the importance of bicyclic structures in medicinal chemistry, particularly for their ability to mimic natural product scaffolds and enhance bioavailability. The presence of fluorine atoms in this compound further enhances its chemical versatility, as fluorine substitution is known to improve pharmacokinetic properties such as solubility and metabolic stability. The carboxylic acid group at position 4 adds to the molecule's functional diversity, making it a valuable building block for the synthesis of more complex molecules.
One of the most promising applications of this compound lies in its potential as a precursor for drug development. Researchers have explored its use in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The molecule's rigid bicyclic framework provides an ideal platform for designing drugs with high specificity and potency.
From a synthetic standpoint, the preparation of 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro involves advanced techniques such as ring-closing metathesis and fluorination reactions. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's production, enabling the preparation of enantiomerically pure samples for pharmacological studies.
In terms of biological activity, this compound has shown intriguing properties in preliminary assays. For instance, it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for kinase inhibitors. Additionally, its fluorinated nature confers resistance to enzymatic degradation, making it a strong candidate for long-lasting therapeutic agents.
The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the bicyclic framework allows for favorable binding interactions with protein pockets, while the fluorine atoms contribute to hydrophobic interactions and hydrogen bonding capabilities.
Looking ahead, the development of novel derivatives based on this compound holds immense promise for advancing drug discovery efforts. Researchers are actively exploring modifications to the bicyclic system and fluorination patterns to optimize pharmacokinetic profiles and enhance therapeutic efficacy.
In conclusion, 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro (CAS No 2580184-29-6) represents a cutting-edge molecule with multifaceted applications in organic synthesis and drug discovery. Its unique structural features and functional groups make it an invaluable tool for scientists aiming to develop innovative solutions in the chemical sciences.
2580184-29-6 (2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7,7-difluoro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)